Cas no 1699391-12-2 (4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol)

• Product Name: 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol
• CAS No: 1699391-12-2
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 5876842
• PubChem ID: 136839573
• Update Time: 2025-06-11

4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol
• 4-{4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}phenol
• 1699391-12-2
• EN300-1119382

• Inchi： 1S/C11H12N4O/c16-9-4-2-8(3-5-9)10-13-11-12-6-1-7-15(11)14-10/h2-5,16H,1,6-7H2,(H,12,13,14)
• InChI Key： FNEAQHHHKSDKFB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1N=C2NCCCN2N=1

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų

Additional information on 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol

Introduction to 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol (CAS No. 1699391-12-2)

4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol, also known by its CAS number 1699391-12-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The molecule consists of a phenol moiety linked to a triazolopyrimidine scaffold, which is a common motif in various bioactive compounds due to its ability to interact with multiple biological targets.

The triazolopyrimidine core of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and proteases, making it a promising candidate for the development of novel therapeutic agents.

In the context of cancer research, 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol has demonstrated significant antiproliferative effects on various cancer cell lines. The mechanism of action is believed to involve the modulation of key signaling pathways that regulate cell growth and survival. Specifically, the compound has been shown to inhibit the activity of protein kinases such as PI3K and mTOR, which are often dysregulated in cancer cells. This inhibition leads to cell cycle arrest and apoptosis, thereby reducing tumor growth.

Beyond its anticancer properties, 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic option for managing inflammatory disorders.

The pharmacokinetic properties of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol have also been investigated to ensure its suitability for clinical applications. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that it can be effectively absorbed and distributed in the body after oral administration.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-{4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}phenol. Early results from these trials have been promising, with no major adverse effects reported at therapeutic doses. The ongoing trials aim to provide more comprehensive data on the compound's safety profile and its effectiveness in treating various diseases.

In conclusion, 4-{4H,5H,6H,7H-1,2,4triazolo1，5-a-pyrimidin - 2 - yl} phenol (CAS No. 1699391 - 12 - 2) represents a promising candidate in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As more data from clinical trials become available, 4-{4H，5 H，6 H，7 H - 1，2，4 triazolo 1，5 - a pyrimidin - 2 - yl} phenol may emerge as a valuable addition to the arsenal of drugs used to combat these challenging conditions.